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Compound of Interest

2-Phenylfuran-3,4-dicarboxylic
Compound Name: d
aci

cat. No.: B11770379

A Comparative Analysis of Furan- and Thiophene-2,5-Dicarboxylic Acids for Researchers and
Drug Development Professionals

Furan-2,5-dicarboxylic acid (FDCA) and thiophene-2,5-dicarboxylic acid (TFDCA) are emerging
as pivotal platform chemicals, each with unique properties that make them suitable for a range
of applications, from the synthesis of novel polymers to the development of pharmacologically
active compounds. This guide provides a detailed comparative analysis of these two
dicarboxylic acids, supported by experimental data, to assist researchers, scientists, and drug
development professionals in selecting the optimal molecule for their specific needs.

Physicochemical Properties: A Head-to-Head
Comparison

A summary of the key physicochemical properties of FDCA and TFDCA is presented in the
table below, offering a clear comparison of their fundamental characteristics.
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Furan-2,5-dicarboxylic Thiophene-2,5-
Property . . . .
Acid (FDCA) dicarboxylic Acid (TFDCA)
Molar Mass 156.09 g/mol 172.16 g/mol
Melting Point 342 °CJ[1] 359 °C[2]
pKal 4.38[1] 2.62[2]
pKa2 5.85[1]
o Insoluble in most common
Water Solubility Very soluble[2]

solvents[1]

Synthesis and Production

Both FDCA and TFDCA can be synthesized through various routes, with a significant emphasis
on sustainable and efficient production methods.

Furan-2,5-dicarboxylic Acid (FDCA) is primarily derived from biomass. A common pathway
involves the dehydration of hexose sugars (like fructose) to 5-hydroxymethylfurfural (HMF),
which is then oxidized to FDCA.[1] Alternative methods include the oxidation of furfural, which
can be sourced from pentose sugars found in hemicellulose.[3] Biological methods using
engineered microorganisms are also being explored to create greener production pathways.[4]

Thiophene-2,5-dicarboxylic Acid (TFDCA) synthesis can be achieved through several methods,
including the reaction of adipic acid with thionyl chloride.[5][6] Other approaches involve the
reaction of diethyl-2,2'-thiodiacetate with polyglyoxal, followed by hydrolysis.[5]

The following diagram illustrates a generalized workflow for the synthesis and purification of

these dicarboxylic acids.
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Generalized Synthesis and Purification Workflow

Furan-2,5-dicarboxylic Acid (FDCA) Synthesis

Biomass
ehydration
Thiophene-2,5-dicarboxylic Acid (TFDCA) Synthesis
HMF Adipic Acid Thionyl Chloride
xidation Reaction with
Crude FDCA Crude TFDCA
cidification Hydrolysis
Purification
Crystallization Crystallization

iltration & Drying

Pure FDCA Pure TFDCA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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